Cas no 2171249-11-7 ((2R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4-hydroxybutanoic acid)

• Product Name: (2R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4-hydroxybutanoic acid
• CAS No: 2171249-11-7
• MF: C₂₄H₂₈N₂O₇
• MW: 456.488327026367
• CID: 6206608
• PubChem ID: 165810800
• Update Time: 2025-10-30

(2R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4-hydroxybutanoic acid
• 2171249-11-7
• EN300-1520728
• (2R)-2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-4-hydroxybutanoic acid

• Inchi： 1S/C24H28N2O7/c27-12-9-21(23(29)30)26-22(28)10-13-32-14-11-25-24(31)33-15-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20-21,27H,9-15H2,(H,25,31)(H,26,28)(H,29,30)/t21-/m1/s1
• InChI Key： WYPLNMDUPLTEIL-OAQYLSRUSA-N
• SMILES： O(C(NCCOCCC(N[C@@H](C(=O)O)CCO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 456.18965124g/mol
• Monoisotopic Mass: 456.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 134Ų

Additional information on (2R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4-hydroxybutanoic acid

Introduction to (2R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4-hydroxybutanoic Acid (CAS No. 2171249-11-7)

(2R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4-hydroxybutanoic acid is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2171249-11-7, represents a fusion of advanced organic synthesis techniques and medicinal chemistry principles, making it a subject of extensive research and development.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including an amino group, a hydroxy group, and an ester moiety. These features contribute to its versatility in biological interactions, making it a promising candidate for various therapeutic applications. Specifically, the presence of the (9H-fluoren-9-yl)methoxycarbonyl group suggests potential roles in modulating enzyme activity and receptor binding, which are critical for drug design.

In recent years, there has been a growing interest in the development of novel compounds that can interact with biological targets in innovative ways. The (2R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4-hydroxybutanoic acid structure aligns well with this trend, as it incorporates elements that have been shown to enhance binding affinity and selectivity. This has led to its investigation in several preclinical studies aimed at identifying new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The structural motifs present in its molecule suggest that it may be capable of interacting with neurotransmitter receptors and ion channels, which are key targets in conditions such as Alzheimer's disease, Parkinson's disease, and depression. Preliminary studies have indicated that derivatives of this compound exhibit promising effects on these pathways, warranting further exploration.

The synthesis of such complex molecules requires meticulous planning and execution. The incorporation of the (9H-fluoren-9-yl)methoxycarbonyl group into the backbone necessitates advanced synthetic methodologies, including protection-deprotection strategies and stereocontrolled reactions. These challenges highlight the expertise required to develop such compounds and underscore the importance of collaborative efforts between synthetic chemists and biologists.

From a computational chemistry perspective, the study of this compound has provided valuable insights into molecular interactions. Molecular dynamics simulations have been employed to understand how this molecule might bind to biological targets at an atomic level. These simulations have revealed that the hydroxy and amino groups play crucial roles in stabilizing interactions with proteins, which is essential for drug efficacy.

The pharmacokinetic properties of (2R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4-hydroxybutanoic acid are also under investigation. Understanding how this compound is metabolized and eliminated by the body is critical for optimizing its therapeutic potential. Initial pharmacokinetic studies suggest that it exhibits favorable properties in terms of bioavailability and half-life, making it a promising candidate for further clinical development.

The role of chiral centers in determining biological activity cannot be overstated. The (R)-configuration at the second carbon atom in this molecule is crucial for its biological effects. Stereochemical studies have shown that enantiomers can exhibit vastly different activities, underscoring the importance of precise stereocontrol during synthesis.

In conclusion, (2R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4-hydroxybutanoic acid (CAS No. 2171249-11-7) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable asset in ongoing research efforts aimed at developing new treatments for various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.